Cas no 62615-58-1 (Naphtho[1,2-b]thiophene, 3-(bromomethyl)-)

• Product Name: Naphtho[1,2-b]thiophene, 3-(bromomethyl)-
• CAS No: 62615-58-1
• MF: C₁₃H₉BrS
• MW: 277.179561376572
• CID: 438109
• PubChem ID: 12326967
• Update Time: 2025-04-19

Naphtho[1,2-b]thiophene, 3-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]thiophene, 3-(bromomethyl)-
• 3-(bromomethyl)benzo[g][1]benzothiole
• 62615-58-1
• 3-(BROMOMETHYL)NAPHTHO[1,2-B]THIOPHENE
• DTXSID80489753

• Inchi： 1S/C13H9BrS/c14-7-10-8-15-13-11-4-2-1-3-9(11)5-6-12(10)13/h1-6,8H,7H2
• InChI Key： GBJPCZLFBASZEL-UHFFFAOYSA-N
• SMILES： BrCC1=CSC2C3C=CC=CC=3C=CC=21

Computed Properties

• Exact Mass: 275.96087
• Monoisotopic Mass: 275.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0